1-[3,5-Bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-cyclohexylsulfanylethanone
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Description
1-[3,5-Bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-cyclohexylsulfanylethanone is a useful research compound. Its molecular formula is C25H30N2O3S and its molecular weight is 438.59. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity The synthesis and evaluation of various bis(arylmethanesulfonylpyrroles and pyrazoles) compounds, including structures similar to the one , have demonstrated significant antioxidant activities. Compounds with methoxy substituents on the aromatic ring, akin to the structure of 1-[3,5-Bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-cyclohexylsulfanylethanone, showed greater antioxidant activity compared to other substituents, highlighting the potential of such compounds in antioxidant applications (Lavanya, Padmavathi, & Padmaja, 2014).
Nonlinear Optical Properties A study on a closely related compound, 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid, revealed its crystalline structure and nonlinear optical activity. The small energy gap between the frontier molecular orbitals of the molecule is responsible for this nonlinear optical activity, suggesting potential applications in materials science and optical technology (Tamer et al., 2015).
Metalation and Stability Enhancement Research into bis(3-thiophen-2-ylpyrazol-1-yl)phenylmethane derivatives, which share structural similarities with the compound , has led to insights into the enhancement of stability for calcium-bound pyrazolyl-substituted methanides. This work suggests potential for the development of stable metal-organic frameworks or catalysts (Müller, Krieck, Görls, & Westerhausen, 2015).
Antimicrobial Activity A new class of compounds, including (1,4-phenylene)bis(arylsufonylpyrazoles and isoxazoles), has been synthesized and shown pronounced antimicrobial activity. This research indicates that compounds structurally related to this compound could be explored for their antimicrobial properties, potentially leading to new antimicrobial agents (Lavanya, Reddy, Padmavathi, & Padmaja, 2014).
Corrosion Inhibition A study exploring the synthesis and application of pyrazol derivatives, including 4,4’-((4-methoxyphenyl)methylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ol), for the mitigation of N80 steel corrosion in acidizing environments used in the petroleum industry, demonstrates the potential of such compounds in corrosion inhibition. The synthesized compounds showed high protection efficiency, indicating that similar structures could be effective in protecting industrial materials from corrosion (Singh, Ansari, Quraishi, & Kaya, 2020).
properties
IUPAC Name |
1-[3,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-cyclohexylsulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O3S/c1-29-20-12-8-18(9-13-20)23-16-24(19-10-14-21(30-2)15-11-19)27(26-23)25(28)17-31-22-6-4-3-5-7-22/h8-15,22,24H,3-7,16-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISZXFOAJUXCDAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3CCCCC3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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